6-chloropyridine-3-sulfonyl Chloride
Overview
Description
6-Chloropyridine-3-sulfonyl chloride (6-Cl-3-SC) is an important chloro-sulfonyl compound used in various organic synthesis reactions. It is a versatile reagent used to introduce the sulfonyl group into organic molecules, as a protecting group for amines and alcohols, and as a coupling agent for aryl halides. This compound has been extensively studied in recent years due to its wide range of applications in the field of organic synthesis and medicinal chemistry.
Scientific Research Applications
Synthesis of Various Organic Compounds : Pyridine-3-sulfonyl chloride is used to produce hydrazones, semicarbazides, and azides, with potential applications in organic synthesis (Cremlyn, Jones, Swinbourne & Yung, 1980).
Catalyst for Organic Synthesis : It can be used to synthesize 3-cyano-4,6-dimethyl-5-R-pyridine-2-sulfonyl chlorides and N-substituted sulfonylamides, serving as a catalyst for synthesizing a variety of organic compounds (Dmitrieva, Dyadyuchenko, Strelkov & Kaigorodova, 2009).
Applications in Organic Electronics and Catalysis : Sulfur-substituted derivatives of the octa-.mu.3-chloro-hexamolybdenum(4+) cluster unit are potential candidates for use in organic electronics, catalysis, and catalytic processes (Michel & Mccarley, 1982).
Synthesis of 6-Methyluracil-5-Sulfonyl Chloride : The compound can be synthesized by sulfochlorinating 6-methyluracil with chlorosulfonic acid in the presence of thionyl chloride, offering potential for increased yield and improved tautomerism control (Pogorelova, Orlov & Isak, 2006).
Synthesis of Sulfonated Tetrahydropyridine Derivatives : A method for synthesis of sulfonated tetrahydropyridine derivatives using 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates has been developed (An & Wu, 2017).
Production of Sulfonamides and Sulfonyl Azides : 5-chloro-2-thiophenesulfonyl chloride reacts with various compounds to produce sulfonamides, sulfonohydrazides, and sulfonyl azides, which can be further refined into sulfonamides (Obafemi, 1982).
Synthesis of Derivatives and Tris-sulfonyl Compounds : 2,6-diamino-4-methyl-3-pyridinecarbonitrile is a versatile reagent for synthesizing various derivatives and preparing tris-sulfonyl compounds (Katritzky, Rachwał, Smith & Steel, 1995).
Synthesis of Heterocyclic Sulfonamides and Sulfonyl Fluorides : A sulfur-functionalized aminoacrolein derivative efficiently synthesizes heterocyclic sulfonamides and sulfonyl fluorides, providing rapid access to compounds with limited chemical stability (Tucker, Chenard & Young, 2015).
Industrial Production of Sulfonyl Chlorides : A new method provides a high yield of sulfonyl chlorides (45-82%) with no special conditions, making it a convenient and simple method for industrial production (Lezina, Rubtsova & Kuchin, 2011).
Preparation of Heteroaryl Sulfonamides and Sulfonyl Fluorides : This method allows for the rapid and stable preparation of heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols, potentially benefiting parallel chemistry efforts (Wright & Hallstrom, 2006).
Mechanism of Action
Target of Action
It’s known that sulfonyl chlorides are generally used as intermediates in organic synthesis due to their reactivity .
Mode of Action
2-Chloropyridine-5-sulfonyl chloride is a sulfonyl chloride compound. Sulfonyl chlorides are highly reactive and often used in organic synthesis as they can easily form sulfonamides and sulfonic esters . The chlorine atom in the sulfonyl chloride group is a good leaving group, which makes it susceptible to nucleophilic attack .
Biochemical Pathways
It’s known that it can be used in the suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
As a sulfonyl chloride, it’s known to be highly reactive and can participate in various chemical reactions, leading to the formation of different compounds .
Action Environment
The action, efficacy, and stability of 2-Chloropyridine-5-sulfonyl chloride can be influenced by various environmental factors. For instance, it should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . The presence of nucleophiles in the environment can also affect its reactivity .
Safety and Hazards
6-Chloropyridine-3-sulfonyl chloride is considered hazardous. It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
6-chloropyridine-3-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2NO2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXZKKHONVQGXAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1S(=O)(=O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383137 | |
Record name | 6-Chloropyridine-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6684-39-5 | |
Record name | 6-Chloropyridine-3-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-5-pyridinesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.